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Compound of Interest

Compound Name: Antiparasitic agent-6

Cat. No.: B15143937 Get Quote

An In-Depth Technical Guide on the Physicochemical Properties and Solubility of Niclosamide

Introduction
Niclosamide is a well-established anthelmintic agent, primarily used in the treatment of

tapeworm infections in humans and animals.[1] Beyond its traditional application, recent

research has unveiled its potential as a potent anticancer agent, attributed to its ability to

modulate multiple critical signaling pathways.[2][3][4][5][6] This guide provides a

comprehensive overview of the core physicochemical properties and solubility of Niclosamide,

intended for researchers, scientists, and professionals in drug development. Understanding

these fundamental characteristics is paramount for the formulation, delivery, and optimization of

Niclosamide in both existing and novel therapeutic contexts.

Physicochemical Properties of Niclosamide
The following table summarizes the key physicochemical properties of Niclosamide.
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Property Value Source

IUPAC Name

5-chloro-N-(2-chloro-4-

nitrophenyl)-2-

hydroxybenzamide

CAS Number 50-65-7 [7]

Molecular Formula C₁₃H₈Cl₂N₂O₄ [7][8]

Molecular Weight 327.12 g/mol [7][8][9][10]

Melting Point 225-230 °C [7]

pKa (Strongest Acidic) 6.87 - 7.12 [1][11][12]

logP (Octanol/Water)
Increases from 4.48 at pH 7.0

to 5.63 at pH 5.7
[13]

Appearance
Pale yellow, odorless, tasteless

crystalline powder
[7][14]

Solubility Profile of Niclosamide
Niclosamide is characterized by its low aqueous solubility, a critical factor influencing its

bioavailability.[15] Its solubility is pH-dependent, increasing at higher pH values.[11] The

solubility in various solvents is detailed below.
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Solvent Solubility Temperature Source

Water 13.32 mg/L 25 °C [7]

3.27 x 10⁻⁷ (mole

fraction)
323.15 K [16]

Ethanol Soluble in hot ethanol - [7]

6 mg/mL - [9]

1.66 x 10⁻⁴ (mole

fraction)
323.15 K [16]

DMSO 14 mg/mL - [9]

1.52 x 10⁻⁴ (mole

fraction)
323.15 K [16]

Methanol
7.78 x 10⁻⁵ (mole

fraction)
323.15 K [16]

1-Butanol
3.047 x 10⁻⁴ (mole

fraction)
323.15 K [16]

2-Propanol
2.42 x 10⁻⁴ (mole

fraction)
323.15 K [16]

PEG 400
1.103 x 10⁻³ (mole

fraction)
323.15 K [16]

Chloroform Soluble - [7]

Diethyl Ether Soluble - [7]

Niclosamide Ethanolamine Salt
To improve aqueous solubility, the ethanolamine salt of Niclosamide is often used.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB6147451_EN.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://m.chemicalbook.com/ProductChemicalPropertiesCB6147451_EN.htm
https://www.cellsignal.com/products/activators-inhibitors/niclosamide/69857
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://www.cellsignal.com/products/activators-inhibitors/niclosamide/69857
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9477609/
https://m.chemicalbook.com/ProductChemicalPropertiesCB6147451_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB6147451_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Source

Ethanol ~0.25 mg/mL [17][18]

DMSO ~30 mg/mL [17][18]

Dimethylformamide (DMF) ~30 mg/mL [17][18]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [17][18]

Experimental Protocols
Detailed methodologies for determining key physicochemical parameters are crucial for

reproducible research.

Equilibrium Solubility Determination (Shake-Flask
Method)
The shake-flask method is the gold standard for determining equilibrium solubility.[19][20]

Preparation: An excess amount of the solid compound (Niclosamide) is added to a known

volume of the solvent (e.g., phosphate buffer at a specific pH) in a flask.[21][22]

Equilibration: The flask is sealed and agitated in a temperature-controlled environment (e.g.,

an orbital shaker) for a predetermined period (typically 24-72 hours) to ensure equilibrium is

reached.[21][23] The concentration of the solution should be monitored at different time

points until a plateau is reached.[23]

Phase Separation: After equilibration, the suspension is allowed to stand, and the solid and

liquid phases are separated. This is commonly achieved by centrifugation or filtration.[20]

Analysis: The concentration of the dissolved compound in the clear supernatant is

determined using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectrophotometry.[23][24]
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Equilibrium Solubility Workflow (Shake-Flask)

1. Add excess Niclosamide
to solvent

2. Seal and agitate at
constant temperature

3. Equilibrate for
24-72 hours

4. Separate solid and
liquid phases

(centrifuge/filter)

5. Analyze supernatant
concentration (HPLC/UV-Vis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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